Cas no 111087-32-2 (1,3-Cyclohexanedione, 5-(1,1-dimethylethyl)-2-(2-pyridinyl)-)

1,3-Cyclohexanedione, 5-(1,1-dimethylethyl)-2-(2-pyridinyl)- structure
111087-32-2 structure
Product Name:1,3-Cyclohexanedione, 5-(1,1-dimethylethyl)-2-(2-pyridinyl)-
CAS No:111087-32-2
MF:C15H19NO2
MW:245.31686425209
CID:1195703
Update Time:2024-08-02

1,3-Cyclohexanedione, 5-(1,1-dimethylethyl)-2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 5-(1,1-dimethylethyl)-2-(2-pyridinyl)-
    • Inchi: 1S/C15H19NO2/c1-15(2,3)10-8-12(17)14(13(18)9-10)11-6-4-5-7-16-11/h4-7,10,14H,8-9H2,1-3H3
    • InChI Key: GUEDFZDCGXALHQ-UHFFFAOYSA-N
    • SMILES: C1(=O)CC(C(C)(C)C)CC(=O)C1C1=NC=CC=C1

Computed Properties

  • Exact Mass: 245.14167

Experimental Properties

  • Density: 1.099±0.06 g/cm3(Predicted)
  • Boiling Point: 402.7±45.0 °C(Predicted)
  • PSA: 47.03
  • pka: 1.98±0.25(Predicted)
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